Cas no 2531-80-8 (ethyl 2-nitropropanoate)

Ethyl 2-nitropropanoate, a derivative of ethyl propanoate, is a versatile organic compound known for its nitro functional group. It offers increased stability and improved solubility in organic solvents, making it suitable for various chemical reactions. This compound is valued for its specific reactivity in organic synthesis, particularly in the production of pharmaceuticals and agrochemicals.
ethyl 2-nitropropanoate structure
ethyl 2-nitropropanoate structure
Product Name:ethyl 2-nitropropanoate
CAS No:2531-80-8
MF:C5H9NO4
MW:147.129261732101
MDL:MFCD00024818
CID:84382
PubChem ID:97978
Update Time:2025-10-15

ethyl 2-nitropropanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-nitropropionate
    • 2-Nitropropionic acid ethyl ester
    • ethyl 2-nitropropanoate
    • 2-nitropropanoic acid ethyl ester
    • 2-nitro-propionic acid ethyl ester
    • ethyl-2-nitropropionate
    • Propanoic acid,2-nitro-,ethyl ester
    • Propanoic acid, 2-nitro-, ethyl ester
    • Propionic acid, 2-nitro-, ethyl ester
    • ZXBGJDZWJJFFQY-UHFFFAOYSA-N
    • Ethyl alpha-nitropropionate
    • Ethyl .alpha.-nitropropionate
    • NSC63896
    • 8440AD
    • Propanoicacid, 2-nitro-, ethyl ester
    • ST
    • CS-0090455
    • NSC 63896
    • J-015932
    • SY282953
    • AKOS015833357
    • 2531-80-8
    • Ethyl 2-nitropropionate, 96%
    • NSC-63896
    • AS-57940
    • D74922
    • SCHEMBL1009673
    • MFCD00024818
    • CAA53180
    • FT-0613217
    • EN300-84928
    • DTXSID60870983
    • Ethyl a-nitropropionate
    • DTXCID70818659
    • DB-046668
    • MDL： MFCD00024818
    • Inchi： 1S/C5H9NO4/c1-3-10-5(7)4(2)6(8)9/h4H,3H2,1-2H3
    • InChI Key： ZXBGJDZWJJFFQY-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C)[N+](=O)[O-])=O
    • BRN： 774734

Computed Properties

  • Exact Mass: 147.05300
  • Monoisotopic Mass: 147.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.9
  • Topological Polar Surface Area: 72.1

Experimental Properties

  • Color/Form: Colorless or yellow liquid
  • Density: 1.13 g/mL at 25 °C(lit.)
  • Boiling Point: 75-76 °C/9 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:192.2°F
    Degrees Celsius:89°C
  • Refractive Index: n20/D 1.421(lit.)
  • Water Partition Coefficient: Not miscible in water.
  • PSA: 72.12000
  • LogP: 0.73790
  • Solubility: Unable or difficult to mix

ethyl 2-nitropropanoate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NA 1993 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • TSCA：Yes
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

ethyl 2-nitropropanoate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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ethyl 2-nitropropanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2531-80-8)ethyl 2-nitropropanoate
Order Number:A970331
Stock Status:in Stock
Quantity:25.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:26
Price ($):215.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2531-80-8)ethyl 2-nitropropanoate
A970331
Purity:99%
Quantity:25.0g
Price ($):215.0
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